Cas no 2143012-20-6 (methyl 3-amino-3-(trifluoromethyl)pentanoate)

• Product Name: methyl 3-amino-3-(trifluoromethyl)pentanoate
• CAS No: 2143012-20-6
• MF: C₇H₁₂F₃NO₂
• MW: 199.170892715454
• CID: 6118563
• PubChem ID: 165532633
• Update Time: 2025-06-11

methyl 3-amino-3-(trifluoromethyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(trifluoromethyl)pentanoate
• 2143012-20-6
• EN300-1287963

• Inchi： 1S/C7H12F3NO2/c1-3-6(11,7(8,9)10)4-5(12)13-2/h3-4,11H2,1-2H3
• InChI Key： CAPWIPYQGKTSFP-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)OC)(CC)N)(F)F

Computed Properties

• Exact Mass: 199.08201311g/mol
• Monoisotopic Mass: 199.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-3-(trifluoromethyl)pentanoate

Introduction to Methyl 3-amino-3-(trifluoromethyl)pentanoate (CAS No. 2143012-20-6)

Methyl 3-amino-3-(trifluoromethyl)pentanoate (CAS No. 2143012-20-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a crucial role in the development of novel therapeutic agents and advanced materials. Its molecular structure, featuring a trifluoromethyl group and an amino acid derivative, makes it a valuable intermediate in synthetic chemistry and drug design.

The significance of methyl 3-amino-3-(trifluoromethyl)pentanoate lies in its versatility as a building block for more complex molecules. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of compounds derived from it, which is particularly important in the development of bioactive molecules. Furthermore, the amino functional group provides opportunities for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties.

In recent years, there has been a growing interest in the application of fluorinated compounds in medicinal chemistry due to their improved pharmacokinetic profiles. The trifluoromethyl group, in particular, is known to increase the binding affinity and duration of action of drug molecules. This has led to extensive research into fluorinated analogs of existing drugs, as well as the development of new therapeutic entities based on these motifs.

The synthesis of methyl 3-amino-3-(trifluoromethyl)pentanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. The compound's stability under various reaction conditions makes it an ideal candidate for further functionalization, allowing researchers to explore its full potential in drug discovery.

One of the most promising areas of research involving methyl 3-amino-3-(trifluoromethyl)pentanoate is its use as a precursor in the development of protease inhibitors. Proteases are enzymes that play a critical role in numerous biological processes, including inflammation and infection. Inhibiting these enzymes has been shown to be effective in treating various diseases, such as cancer and HIV/AIDS. The trifluoromethyl group's ability to enhance binding interactions with protease active sites makes this compound an attractive candidate for designing potent inhibitors.

Recent studies have also explored the application of methyl 3-amino-3-(trifluoromethyl)pentanoate in the synthesis of fluorinated amino acids. These amino acids are essential for constructing proteins with enhanced stability and bioavailability. By incorporating fluorinated amino acids into therapeutic proteins, researchers aim to develop drugs with improved pharmacological properties. This approach has shown promise in preclinical trials for several therapeutic indications.

The role of computational chemistry in optimizing the synthesis and applications of methyl 3-amino-3-(trifluoromethyl)pentanoate cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of this compound under different conditions, thereby facilitating the design of more efficient synthetic routes. Additionally, computational methods help in understanding the interactions between this compound and biological targets, which is crucial for drug design.

In conclusion, methyl 3-amino-3-(trifluoromethyl)pentanoate (CAS No. 2143012-20-6) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents and advanced materials. With ongoing advancements in synthetic chemistry and computational methods, the potential applications of this compound are expected to expand further, contributing to significant breakthroughs in medicine and biotechnology.